Cas no 231297-28-2 (Ethanone, 2-bromo-1-(3-isoquinolinyl)-, hydrobromide)

• Product Name: Ethanone, 2-bromo-1-(3-isoquinolinyl)-, hydrobromide
• CAS No: 231297-28-2
• MF: C₁₁H₉Br₂NO
• MW: 331.003261327744
• CID: 3916331
• PubChem ID: 23003351
• Update Time: 2025-10-29

Ethanone, 2-bromo-1-(3-isoquinolinyl)-, hydrobromide Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(3-isoquinolinyl)-, hydrobromide
• 2-bromo-1-(isoquinolin-3-yl)ethan-1-one hydrobromide
• SCHEMBL6169968
• JCCBZGFGKFULRG-UHFFFAOYSA-N
• 889-987-4
• 3-bromoacetylisoquinoline hydrobromide
• EN300-39926704
• 231297-28-2

• Inchi： 1S/C11H8BrNO.BrH/c12-6-11(14)10-5-8-3-1-2-4-9(8)7-13-10;/h1-5,7H,6H2;1H
• InChI Key： JCCBZGFGKFULRG-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C2C=CC=CC2=CN=1)=O.Br

Computed Properties

• Exact Mass: 330.90304Da
• Monoisotopic Mass: 328.90509Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų

Additional information on Ethanone, 2-bromo-1-(3-isoquinolinyl)-, hydrobromide

Ethanone, 2-Bromo-1-(3-Isoquinolinyl)-, Hydrobromide: A Comprehensive Overview

Ethanone, 2-bromo-1-(3-isoquinolinyl)-, hydrobromide (CAS No. 231297-28-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential bioactivity, has been the subject of extensive research in recent years. The molecule consists of an ethanone backbone with a bromine atom at the second position and a substituted isoquinoline group at the first position. The hydrobromide salt form further enhances its stability and solubility properties.

The isoquinoline moiety in Ethanone, 2-bromo-1-(3-isoquinolinyl)-, hydrobromide is a key structural feature that contributes to its potential pharmacological activity. Isoquinolines are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent studies have explored the role of this compound in modulating cellular signaling pathways, particularly those involved in cancer progression. For instance, research has shown that the compound exhibits selective cytotoxicity against certain cancer cell lines by targeting specific kinases involved in cell proliferation and survival.

One of the most promising applications of Ethanone, 2-bromo-1-(3-isoquinolinyl)-, hydrobromide lies in its potential as a lead compound for drug development. Its ability to interact with key therapeutic targets makes it a valuable candidate for further preclinical studies. Additionally, the compound's stability under physiological conditions and its favorable pharmacokinetic profile have been highlighted in recent investigations.

The synthesis of Ethanone, 2-bromo-1-(3-isoquinolinyl)-, hydrobromide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound is readily available for experimental use. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining high-quality standards.

In terms of structural analysis, computational studies have provided valuable insights into the molecular interactions of this compound. Docking studies have revealed that the bromine atom plays a critical role in stabilizing interactions with target proteins. Furthermore, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are essential for understanding its reactivity and selectivity.

The application of Ethanone, 2-bromo-1-(3-isoquinolinyl)-, hydrobromide extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalytic systems. Recent advancements in this area have demonstrated its potential as a versatile ligand for transition metal-catalyzed reactions.

In conclusion, Ethanone, 2-bromo-1-(3-isoquinolinyl)-, hydrobromide (CAS No. 231297-28-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and promising biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.